![molecular formula C10H16ClN5O B1456206 6-Chloro-N~2~-methyl-N~2~-(tetrahydro-2H-pyran-4-ylmethyl)-1,3,5-triazine-2,4-diamine CAS No. 1220030-57-8](/img/structure/B1456206.png)
6-Chloro-N~2~-methyl-N~2~-(tetrahydro-2H-pyran-4-ylmethyl)-1,3,5-triazine-2,4-diamine
Overview
Description
6-Chloro-N~2~-methyl-N~2~-(tetrahydro-2H-pyran-4-ylmethyl)-1,3,5-triazine-2,4-diamine is a useful research compound. Its molecular formula is C10H16ClN5O and its molecular weight is 257.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Engineering and Structural Analysis
Research in crystal engineering utilizes compounds similar to 6-Chloro-N2-methyl-N2-(tetrahydro-2H-pyran-4-ylmethyl)-1,3,5-triazine-2,4-diamine for the design and synthesis of new crystalline structures. For instance, studies have been conducted on surrogates of 2,2′-Bipyridine designed to chelate Ag(I), creating metallotectons to engineer hydrogen-bonded crystals. Such compounds incorporate diaminotriazinyl (DAT) groups that play a primary role in determining observed structures through multiple coordinative interactions and hydrogen bonds (Duong et al., 2011).
Metal Complex Synthesis
The synthesis and characterization of copper(II) complexes with di-substituted s-triazine-based ligands have been explored, highlighting the structural diversity and potential applications of these complexes in various fields, including catalysis and materials science (Chu et al., 2011).
Microwave-Assisted Synthesis
Microwave-assisted synthesis techniques have been applied to synthesize N2,N4,N6-Tris(1H-pyrazolyl)-1,3,5-triazine-2,4,6-triamines, demonstrating the efficiency of microwave irradiation in facilitating the synthesis of complex triazine derivatives under solvent-free conditions (Díaz‐Ortiz et al., 2005).
Drug Delivery Systems
Investigations into drug delivery systems have utilized triazine derivatives for encapsulating lipophilic pyrenyl derivatives in a water-soluble metalla-cage, showcasing the potential of triazine-based compounds in the development of novel drug delivery mechanisms (Mattsson et al., 2010).
Properties
IUPAC Name |
6-chloro-2-N-methyl-2-N-(oxan-4-ylmethyl)-1,3,5-triazine-2,4-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16ClN5O/c1-16(6-7-2-4-17-5-3-7)10-14-8(11)13-9(12)15-10/h7H,2-6H2,1H3,(H2,12,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCLWJKWFESNAQM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CCOCC1)C2=NC(=NC(=N2)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClN5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.